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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B10787949 Get Quote

Technical Support Center: Protein Kinase C (19-
36)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common solubility issues encountered with the Protein Kinase C (19-36)
peptide.

Troubleshooting Guide
Question: My Protein Kinase C (19-36) peptide will not dissolve. What should I do?

Answer:

If you are experiencing difficulty dissolving your Protein Kinase C (19-36) peptide, please

follow the troubleshooting workflow below. It is crucial to start with the recommended solvent

and gradually employ stronger methods if necessary.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10787949?utm_src=pdf-interest
https://www.benchchem.com/product/b10787949?utm_src=pdf-body
https://www.benchchem.com/product/b10787949?utm_src=pdf-body
https://www.benchchem.com/product/b10787949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow for PKC (19-36) Solubility

Start: Lyophilized Peptide

Add distilled water or 0.9% saline.
Vortex briefly.

Does the peptide dissolve?

Yes

 

No

 

Solution ready for use.
Store properly.

Use ultrasonic bath for a few minutes.

Does the peptide dissolve?

Yes

 

No

 

Consider alternative solvents (e.g., dilute acetic acid or ammonia) if compatible with your experiment.
Consult literature for compatibility.
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Factors Influencing Peptide Solubility

Peptide
Solubility

pH

Ionic Strength

Temperature

Solvent Properties
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issues.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787949#troubleshooting-protein-kinase-c-19-36-
solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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